Cas no 1260156-97-5 (2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1260156-97-5
• MF: C₁₂H₁₆BClN₂O₄
• MW: 298.530442237854
• MDL: MFCD08063066
• CID: 3164004
• PubChem ID: 53398553
• Update Time: 2025-06-14

2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• DS-017047
• AKOS015950283
• 1260156-97-5
• 2-Chloro-4-methyl-3-nitropyridine-5-boronic acid pinacol ester
• 2-chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-Chloro-4-methyl-5-nitropyridine-3-boronic acid pinacol ester
• FD10355
• 2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD08063066
• Inchi： 1S/C12H16BClN2O4/c1-7-8(6-15-10(14)9(7)16(17)18)13-19-11(2,3)12(4,5)20-13/h6H,1-5H3
• InChI Key： PHNCZDSUCTXJIG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(B2OC(C)(C)C(C)(C)O2)C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.0891649Da
• Monoisotopic Mass: 298.0891649Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Research Brief on 2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1260156-97-5)

2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1260156-97-5) is a boronic ester derivative that has gained significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug discovery and its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The compound's unique structure, featuring a nitro group and a boronic ester moiety, makes it a valuable building block for the synthesis of heterocyclic compounds. Researchers have explored its applications in the development of novel anticancer and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors targeting specific oncogenic kinases. The study reported promising in vitro activity against several cancer cell lines, underscoring the compound's potential in oncology research.

In addition to its therapeutic applications, 2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been investigated for its role in chemical biology tools. A recent preprint on bioRxiv detailed its use in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The boronic ester group's reactivity with ROS enables the design of sensitive and selective probes, which could enhance our understanding of oxidative stress-related diseases.

Despite its promising applications, challenges remain in optimizing the compound's stability and bioavailability. A 2022 review in Organic & Biomolecular Chemistry discussed strategies to improve the hydrolytic stability of boronic esters, which is critical for their performance in aqueous biological systems. Innovations in protecting group chemistry and formulation techniques are expected to address these limitations, paving the way for broader applications of this compound in drug discovery.

In conclusion, 2-Chloro-4-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1260156-97-5) represents a promising scaffold in medicinal chemistry and chemical biology. Its versatility in synthesis and potential therapeutic applications make it a subject of ongoing research. Future studies are likely to focus on optimizing its physicochemical properties and expanding its utility in targeted therapies and diagnostic tools.